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Compound of Interest

Compound Name: 4-Chloro-3-nitrotoluene

Cat. No.: B146361 Get Quote

This document provides a comprehensive, step-by-step protocol for the safe handling and

proper disposal of 4-Chloro-3-nitrotoluene, ensuring laboratory safety and regulatory

compliance. The procedures outlined are intended for researchers, scientists, and drug

development professionals. Adherence to these guidelines is critical due to the chemical's

hazardous properties.

Hazard Profile and Safety Summary
4-Chloro-3-nitrotoluene is a hazardous substance that requires careful handling. It is

classified as harmful if swallowed, in contact with skin, or inhaled.[1][2][3] The compound is an

irritant to the skin and eyes and may cause respiratory irritation.[1][2][4] Furthermore, it is

recognized as being toxic to aquatic life with long-lasting effects.[3][4][5][6] The substance is

also a combustible liquid.[4][7][8]

Key Hazard Information:
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Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with skin, or if

inhaled.[1][2][3]

Skin Corrosion/Irritation Causes skin irritation.[1][2][4]

Serious Eye Damage/Eye Irritation Causes serious eye irritation.[1][2][4]

Specific Target Organ Toxicity May cause respiratory irritation.[2][4]

Hazardous to the Aquatic Environment
Toxic to aquatic life with long-lasting effects.[3]

[4][5]

Physical Hazards Combustible liquid.[4][7][8]

Chemical and Physical Properties
A summary of key quantitative data for 4-Chloro-3-nitrotoluene is provided below for easy

reference.
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Property Value

Chemical Identifiers

CAS Number 89-60-1[1][4]

Molecular Formula C₇H₆ClNO₂[1][9]

Molecular Weight 171.58 g/mol [1][4]

Physical Properties

Form Liquid[4]

Melting Point 7 °C[4]

Boiling Point 260 °C @ 745 mmHg[4]

Density 1.297 g/mL at 25 °C[4]

Flash Point 129 °C (264.2 °F)[4]

Transportation & Regulatory

UN Number
1664 (Liquid) / 3446 (Solid) for Nitrotoluenes[5]

[10]

Transport Hazard Class 6.1 (Toxic)[10]

Packing Group II[10]

Exposure Limits (General for Nitrotoluenes)

OSHA PEL 5 ppm (8-hour)[7]

NIOSH REL 2 ppm (10-hour)[7]

ACGIH TLV 2 ppm (8-hour)[7]

Operational Protocol: Step-by-Step Disposal
Procedure
This protocol details the required steps for the safe segregation, containment, and disposal of

4-Chloro-3-nitrotoluene waste within a laboratory setting.
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Step 1: Personal Protective Equipment (PPE) and Safe
Handling
Before handling the chemical or its waste, it is mandatory to wear appropriate personal

protective equipment.

Gloves: Wear chemically impermeable gloves.[11]

Eye/Face Protection: Use safety glasses with side-shields or a face shield.[4][11]

Protective Clothing: A lab coat or other protective clothing is required to prevent skin contact.

[11]

Respiratory Protection: All handling of 4-Chloro-3-nitrotoluene should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[11][12] If ventilation is

inadequate, use a respirator with a type ABEK (EN14387) filter.[4][5][13]

Hygiene: Do not eat, drink, or smoke when using this product.[7][11] Wash hands thoroughly

after handling.[11]

Step 2: Waste Segregation
Proper segregation is crucial to prevent chemical reactions and ensure compliant disposal.

Identify as Halogenated Waste: 4-Chloro-3-nitrotoluene is a halogenated organic

compound.[6]

Avoid Mixing: Do not mix this waste with non-halogenated organic solvents or other

incompatible waste streams.[6]

Step 3: Containerization
Use a designated and chemically compatible waste container for collection.

Container Type: A high-density polyethylene (HDPE) or glass bottle is typically suitable.[6]

Container Condition: Ensure the container is in good condition, free from contamination on

its exterior, and has a tightly sealing cap.[6][11][12] Keep the container tightly closed when
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not in use.[11]

Step 4: Labeling
Proper labeling is a critical regulatory requirement.

Immediate Labeling: As soon as waste is added, label the container clearly.[6]

Required Information: The label must include the words "Hazardous Waste" and

"Halogenated Organic Waste."[6] List all chemical constituents, including "4-Chloro-3-
nitrotoluene," and their approximate percentages.[6]

Step 5: Storage
Store waste containers safely pending disposal.

Location: Store containers in a cool, dry, and well-ventilated area designated for hazardous

waste (a satellite accumulation area).[2][6][11][12]

Security: The storage area should be secure and locked up.[11]

Containment: It is best practice to use secondary containment to prevent the spread of

material in case of a leak.[6]

Step 6: Final Disposal
Final disposal must be handled by qualified professionals.

Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.[5][13] Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste contractor to arrange for pickup.[6]

Prohibited Actions: Never dispose of 4-Chloro-3-nitrotoluene down the drain or in regular

trash, as this can cause significant environmental damage and is a regulatory violation.[10]

[11][12][13]

Contaminated Packaging: Dispose of contaminated packaging and containers in the same

manner as the unused product.[5][10][13]
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Emergency Procedures: Accidental Release
In the event of a spill or leak, follow these procedures immediately.

Evacuate: Evacuate all non-essential personnel from the immediate spill area.[7][13]

Ventilate: Ensure the area is well-ventilated.[11][12]

Remove Ignition Sources: Remove all sources of ignition from the area.[7]

Contain Spill: Prevent further leakage or spillage if it is safe to do so.[11][12] Do not allow the

chemical to enter drains or waterways.[10][11][12]

Absorb: Soak up the spill with an inert, non-combustible absorbent material such as dry

sand, earth, or vermiculite.[5][7][12]

Collect: Collect the absorbed material and place it into a suitable, closed, and properly

labeled container for disposal as hazardous waste.[7][12]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 4-Chloro-3-
nitrotoluene.
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Workflow for 4-Chloro-3-nitrotoluene Disposal

Start: Identify Waste
(4-Chloro-3-nitrotoluene)

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Identify as Halogenated)

Step 3: Use Designated
Waste Container

Step 4: Label Container
('Hazardous Waste', Contents)

Step 5: Store Securely
(Cool, Ventilated, Secondary Containment)

Step 6: Arrange Professional Disposal
(Contact EHS/Contractor)

End: Waste Removed
for Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the disposal of 4-Chloro-3-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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